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Compound Name: 2-Octadecanone

CAS No.: 7373-13-9

Cat. No.: B1594847

Get Quote

Abstract
This application note details a robust, self-validating protocol for the identification and

quantification of 2-Octadecanone (Methyl hexadecyl ketone) using Gas Chromatography-

Mass Spectrometry (GC-MS). 2-Octadecanone is a saturated long-chain ketone (

) often analyzed as a bioactive constituent in plant extracts (e.g., Aloe vera, Polygonum), a
microbial volatile organic compound (MVOC) in Streptomyces species, and a radiolytic marker
in lipid-rich foods.

The method utilizes a non-polar capillary column with a temperature-programmed elution to

resolve 2-Octadecanone from homologous lipid interferences. Detection is achieved via

Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode, targeting the characteristic

McLafferty rearrangement ion (m/z 58).

Introduction & Mechanistic Basis[1][2]
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2-Octadecanone is a methyl ketone characterized by a long hydrophobic tail and a polar

carbonyl group at the C2 position.

CAS: 7373-13-9[1]

MW: 268.5 g/mol [2][3]

Boiling Point: ~332°C (at 760 mmHg)[1]

Solubility: Soluble in non-polar solvents (hexane, chloroform, dichloromethane); insoluble in

water.

Mass Spectral Physics (The "Why" of Detection)
To achieve high specificity, this protocol relies on the predictable fragmentation physics of 2-
Octadecanone under 70 eV electron impact.

McLafferty Rearrangement (Base Peak m/z 58): The most diagnostic ion for methyl ketones

with a

-hydrogen is m/z 58. The molecular ion undergoes a site-specific rearrangement where a
hydrogen atom from the C4 (

) position migrates to the carbonyl oxygen, followed by cleavage of the

-

bond. This produces the stable enol radical cation (

), appearing intensely at m/z 58.

-Cleavage (m/z 43): Cleavage adjacent to the carbonyl group yields the acylium ion (

), a dominant peak at m/z 43.

Molecular Ion (m/z 268): The parent ion (

) is typically visible but of low intensity (approx. 5-10% of base peak), serving as a
confirmation ion rather than a quantifier.
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Experimental Workflow
Reagents and Standards

Reference Standard: 2-Octadecanone (purity >98%).

Internal Standard (IS):2-Nonadecanone (

ketone) is recommended due to its structural similarity and elution immediately following the
analyte. Alternatively, deuterated 2-Hexanone-d5 can be used, though its high volatility
requires careful handling.

Solvents: n-Hexane (HPLC grade) or Dichloromethane (DCM).

Sample Preparation (Liquid-Liquid Extraction)
For plant tissues or microbial cultures.

Homogenization: Weigh 1.0 g of sample. Add 5 mL of n-Hexane.

Spiking: Add 50 µL of Internal Standard solution (100 µg/mL 2-Nonadecanone) to the mixture

before extraction to account for recovery losses.

Sonication: Sonicate for 15 minutes at room temperature to disrupt cell membranes and

solubilize lipids.

Centrifugation: Centrifuge at 3,000 x g for 5 minutes.

Supernatant Collection: Transfer the upper organic layer to a clean vial.

Concentration (Optional): If trace detection is required, evaporate solvent under a gentle

stream of nitrogen to 1 mL. Do not evaporate to dryness to prevent loss of volatile ketones.

Filtration: Filter through a 0.22 µm PTFE syringe filter into a GC autosampler vial.

Workflow Diagram
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Caption: Step-by-step extraction and analysis workflow for 2-Octadecanone quantification.

Instrumental Method Parameters
Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Gas Chromatography (GC)
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Parameter Setting Rationale

Column
HP-5MS UI (30 m × 0.25 mm,

0.25 µm)

Low-polarity phase (5%

phenyl-methylpolysiloxane) is

ideal for separating non-polar

lipids and ketones based on

boiling point.

Carrier Gas
Helium, Constant Flow 1.0

mL/min

Ensures consistent retention

times (RT) for locking libraries.

Inlet
Splitless (1 min purge) @

280°C

Splitless maximizes sensitivity.

High temp is required to

volatilize the C18 ketone (BP

~332°C).

Injection Vol 1.0 µL
Standard volume to prevent

backflash.

Oven Program

Initial: 80°C (Hold 1 min)Ramp:

20°C/min to 300°CFinal: 300°C

(Hold 5 min)

Fast ramp prevents peak

broadening. High final temp

ensures elution of the C18

ketone (RT approx 12-14 min)

and cleans the column of

heavier lipids.

Transfer Line 280°C
Prevents condensation of the

analyte between GC and MS.

Mass Spectrometry (MS)
Source Temp: 230°C

Quad Temp: 150°C

Ionization: Electron Impact (EI) at 70 eV.

Acquisition Mode:SIM / Scan (Synchronous SIM/Scan is preferred).

SIM Table (Quantification):
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Compound
Retention Time
(min)*

Target Ion (Quant) Qualifier Ions

2-Octadecanone ~12.5 58.1 43.1, 71.1, 268.3

| 2-Nonadecanone (IS)| ~13.2 | 58.1 | 43.1, 71.1, 282.3 |

*Retention times must be experimentally determined using standards.

Data Analysis & Validation
Identification Criteria
A positive identification requires meeting all three conditions:

Retention Time: Sample peak elutes within ±0.05 min of the reference standard.

S/N Ratio: Signal-to-Noise ratio > 3:1 for the quantifier ion (m/z 58).

Ion Ratios: The abundance ratio of m/z 43 to m/z 58 must match the standard within ±20%.

Quantification (Internal Standard Method)
Calculate the concentration (

) using the Response Factor (

) derived from calibration standards.

Note: Because 2-Octadecanone and 2-Nonadecanone are homologous methyl ketones, their

ionization efficiency at m/z 58 is nearly identical, often yielding an RF close to 1.0.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Peak Tailing
Active sites in inlet liner or

column.

Replace liner with a

deactivated (silanized) wool

liner. Trim 10cm from column

head.

Low Sensitivity
Inlet discrimination (High BP

analyte).

Increase inlet temperature to

300°C. Use a pressure pulse

(pulsed splitless) injection.

Ghost Peaks Carryover from previous run.

Extend the final oven hold at

300°C by 5 minutes. Run a

solvent blank between

samples.

m/z 58 Interference
Co-eluting alkanes or fatty

acids.

Use the secondary ion m/z 71

for quantification, though

sensitivity will decrease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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